Cas no 1361714-87-5 (2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine)

• Product Name: 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine
• CAS No: 1361714-87-5
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4926054
• Update Time: 2025-05-21

2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-1-2-8(13)7(5-6)10-9(14)3-4-16-11(10)15/h1-5H
• InChI Key： XUCFLELCQSUYBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=NC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine

2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine: A Comprehensive Overview

2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine (CAS No. 1361714-87-5) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with chloro groups at positions 2 and 4, as well as a dichlorophenyl group at position 3. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient production of 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine, thereby facilitating its exploration in various domains. One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have demonstrated that the compound can be utilized in the synthesis of novel polymers and high-performance composites. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for use in aerospace and automotive industries.

The molecular structure of 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine plays a pivotal role in its chemical reactivity. The presence of multiple chloro groups introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This characteristic has been leveraged in recent studies to develop innovative catalytic systems. For instance, scientists have employed this compound as a ligand in transition metal-catalyzed reactions, demonstrating its ability to accelerate key transformations in organic synthesis.

In addition to its synthetic applications, 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine has shown potential in the field of pharmacology. Preclinical studies have revealed that the compound exhibits moderate antifungal and antibacterial activities. These findings have sparked interest among researchers exploring new avenues for drug development. Furthermore, ongoing investigations are focused on optimizing the compound's bioavailability and minimizing its potential toxicity to enhance its therapeutic potential.

The environmental impact of 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine is another area of active research. Given its chlorine-containing structure, concerns have been raised regarding its persistence in natural ecosystems. Recent studies have assessed the compound's biodegradability under various environmental conditions. Results indicate that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific anaerobic conditions. These insights are crucial for developing sustainable practices for handling and disposing of this compound.

From a safety standpoint, 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine must be handled with care due to its chemical reactivity and potential hazards. Occupational exposure to this compound should be minimized through the use of appropriate personal protective equipment (PPE). Storage guidelines recommend keeping the compound in a cool, dry place away from incompatible materials such as strong oxidizing agents or reducing agents.

In conclusion, 2,4-Dichloro-3-(2,5-dichlorophenyl)pyridine (CAS No. 1361714-87-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring its safe and responsible use.